80-37-5

N-(3-Nitrophenyl)benzenesulfonamide

Usually In Stock

• CAS RN:
• 80-37-5

• Formula:
• C12H10N2O4S

• InChI:
• InChI=1S/C12H10N2O4S/c15-14(16)11-6-4-5-10(9-11)13-19(17,18)12-7-2-1-3-8-12/h1-9,13H

• InChIKey:
• CWBLFCFUSMBFSO-UHFFFAOYSA-N

• N-(3-Nitrophenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H10N2O4S and its molecular weight is 278.29 g/mol. The purity is usually 95%.

Pinostrobin

In Stock

• CAS RN:
• 480-37-5

• Formula:
• C16H14O4

• InChI:
• InChI=1S/C16H14O4/c1-19-11-7-12(17)16-13(18)9-14(20-15(16)8-11)10-5-3-2-4-6-10/h2-8,14,17H,9H2,1H3

• InChIKey:
• ORJDDOBAOGKRJV-UHFFFAOYSA-N

• Pinostrobin is a flavonoid with diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. It induces quinone reductase (QR) in murine hepatoma cells with a QR doubling concentration of 500 nM. Pinostrobin inhibits TNF-α and IL-1β production in RAW 264.7 macrophages (IC50s = 17.28 and 23.5 μM, respectively) and in LPS-stimulated rats (48.6 and 55% reduction, respectively). Pinostrobin also shows selective cytotoxicity for CCRF-CEM leukemia cells (IC50 = 10.2 μM) in a panel of eight cancer cell lines (IC50s = >30 μM).
  Pinocembrin-7-methylether analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Pinostrobin is a monohydroxyflavanone that is (2S)-flavanone substituted by a hydroxy group at position 5 and a methoxy group at position 7 respectively. It has a ro...

2,5-Dimethoxyphenylzinc iodide

In Stock

• CAS RN:
• 738580-37-5

• Formula:
• C8H9IO2Zn

• InChI:
• InChI=1S/C8H9O2.HI.Zn/c1-9-7-3-5-8(10-2)6-4-7;;/h3-5H,1-2H3;1H;/q-1;;+2/p-1

• InChIKey:
• ZCZSTQHBFLVRNJ-UHFFFAOYSA-M

• 2,5-Dimethoxyphenylzinc iodide is a useful research compound. Its molecular formula is C8H9IO2Zn and its molecular weight is 329.4 g/mol. The purity is usually 95%.

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzohydrazide

In Stock

• CAS RN:
• 851980-37-5

• Formula:
• C17H17N3O2S

• InChI:
• InChI=1S/C17H17N3O2S/c1-10-7-8-14-15(11(10)2)18-17(23-14)20-19-16(21)12-5-4-6-13(9-12)22-3/h4-9H,1-3H3,(H,18,20)(H,19,21)

• InChIKey:
• TXTSAJYBUUTMQD-UHFFFAOYSA-N

• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzohydrazide is a useful research compound. Its molecular formula is C17H17N3O2S and its molecular weight is 327.4. The purity is usually 95%.

3'-Chloro-5'-fluoro-3-(2-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-37-5

• Formula:
• C16H14ClFOS

• InChI:
• InChI=1S/C16H14ClFOS/c1-20-16-5-3-2-4-11(16)6-7-15(19)12-8-13(17)10-14(18)9-12/h2-5,8-10H,6-7H2,1H3

• InChIKey:
• LCDQLIMDFSJZQP-UHFFFAOYSA-N

• 3'-Chloro-5'-fluoro-3-(2-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFOS and its molecular weight is 308.8 g/mol. The purity is usually 95%.

(4-{[tert-Butyl(dimethyl)silyl]oxy}-3-propylphenyl)methanol

• CAS RN:
• 149680-37-5

• Formula:
• C16H28O2Si

• InChI:
• InChI=1S/C16H28O2Si/c1-7-8-14-11-13(12-17)9-10-15(14)18-19(5,6)16(2,3)4/h9-11,17H,7-8,12H2,1-6H3

• InChIKey:
• XTCCGTCPXCNWFR-UHFFFAOYSA-N

• (4-{[tert-Butyl(dimethyl)silyl]oxy}-3-propylphenyl)methanol is a useful research compound. Its molecular formula is C16H28O2Si and its molecular weight is 280.48 g/mol. The purity is usually 95%.

Methyl 2-[3-(3,4-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate

In Stock

• CAS RN:
• 869080-37-5

• Formula:
• C21H20O7

• InChI:
• InChI=1S/C21H20O7/c1-12-15-7-6-14(27-11-19(22)26-4)10-17(15)28-21(23)20(12)13-5-8-16(24-2)18(9-13)25-3/h5-10H,11H2,1-4H3

• InChIKey:
• OCUANXLJNQPTOY-UHFFFAOYSA-N

• Methyl 2-[3-(3,4-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C21H20O7 and its molecular weight is 384.384. The purity is usually 95%.

(R)-2,3,6,7-tetrahydro-1H-pyrazino[2,1-a]isoquinolin-4(11bH)-one (2R,3R)-2,3-bis(benzoyloxy)succinate

In Stock

• CAS RN:
• 1399880-37-5

• Formula:
• C30H28N2O9

• InChI:
• InChI=1S/C18H14O8.C12H14N2O/c19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12;15-12-8-13-7-11-10-4-2-1-3-9(10)5-6-14(11)12/h1-10,13-14H,(H,19,20)(H,21,22);1-4,11,13H,5-8H2/t13-,14-;11-/m10/s1

• InChIKey:
• KOTNMEYIXWLYTJ-GEFMNGOSSA-N

• (R)-2,3,6,7-tetrahydro-1H-pyrazino[2,1-a]isoquinolin-4(11bH)-one (2R,3R)-2,3-bis(benzoyloxy)succinate is a useful research compound. Its molecular formula is C30H28N2O9 and its molecular weight is 560.559. The purity is usually 95%.

2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridine-4-carboxylic acid

Usually In Stock

• CAS RN:
• 2248280-37-5

• Formula:
• C13H18N2O4

• InChI:
• InChI=1S/C13H18N2O4/c1-5-15(12(18)19-13(2,3)4)10-8-9(11(16)17)6-7-14-10/h6-8H,5H2,1-4H3,(H,16,17)

• InChIKey:
• PMOBNYKNKXHBFN-UHFFFAOYSA-N

• 2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H18N2O4 and its molecular weight is 266.297. The purity is usually 95%.

N-Cyclopentyl-N-[(2,4-difluorophenyl)methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361880-37-5

• Formula:
• C15H17F2NO

• InChI:
• InChI=1S/C15H17F2NO/c1-2-15(19)18(13-5-3-4-6-13)10-11-7-8-12(16)9-14(11)17/h2,7-9,13H,1,3-6,10H2

• InChIKey:
• JLWUOKOYOPXXEN-UHFFFAOYSA-N

• N-Cyclopentyl-N-[(2,4-difluorophenyl)methyl]prop-2-enamide is a useful research compound. Its molecular formula is C15H17F2NO and its molecular weight is 265.304. The purity is usually 95%.

3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(naphthalen-1-yl)propanoic acid

In Stock

• CAS RN:
• 1310680-37-5

• Formula:
• C28H23NO4

• InChI:
• InChI=1S/C28H23NO4/c30-27(31)25(20-15-7-9-18-8-1-2-10-19(18)20)16-29-28(32)33-17-26-23-13-5-3-11-21(23)22-12-4-6-14-24(22)26/h1-15,25-26H,16-17H2,(H,29,32)(H,30,31)

• InChIKey:
• WSILPRNTHLWMJU-UHFFFAOYSA-N

• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(naphthalen-1-yl)propanoic acid is a useful research compound. Its molecular formula is C28H23NO4 and its molecular weight is 437.5. The purity is usually 95%.

6-Chloro-2-fluoronicotinaldehyde

In Stock

• CAS RN:
• 1093880-37-5

• Formula:
• C6H3ClFNO

• InChI:
• InChI=1S/C6H3ClFNO/c7-5-2-1-4(3-10)6(8)9-5/h1-3H

• InChIKey:
• JOIFMKYYVLAEGT-UHFFFAOYSA-N

• 6-Chloro-2-fluoronicotinaldehyde is a useful research compound. Its molecular formula is C6H3ClFNO and its molecular weight is 159.544. The purity is usually 95%.